cAIMP

• Molecular Formula: C20H23N9O13P2
• Molecular Weight: 659.4 g/mol
• InChI: InChI=1S/C20H23N9O13P2/c21-15-9-16(23-3-22-15)28(5-26-9)19-11(30)13-7(39-19)1-37-44(35,36)42-14-8(2-38-43(33,34)41-13)40-20(12(14)31)29-6-27-10-17(29)24-4-25-18(10)32/h3-8,11-14,19-20,30-31H,1-2H2,(H,33,34)(H,35,36)(H2,21,22,23)(H,24,25,32)/t7-,8-,11-,12-,13-,14-,19-,20-/m1/s1
• InChIKey: SBNULQXUGGEMOY-XPWFQUROSA-N

cAIMP STING Agonist Overview

cAIMP (Cyclic Adenosine–Inosine Monophosphate, also designated CL592; CAS 1507367-51-2) is a synthetic cyclic dinucleotide (CDN) that functions as a potent agonist of the Stimulator of Interferon Genes (STING) pathway [1]. Structurally, it is an analogue of the bacterial second messenger 3′,3′-cGAMP in which the guanine nucleobase is replaced by hypoxanthine (inosine), yielding an adenine–inosine heterodimeric cyclic phosphate [1]. cAIMP activates both the IRF and NF-κB arms of STING signalling, driving robust type I interferon and pro-inflammatory cytokine responses in human cells [1].

STING pathway activation study fit (IRF/NF-κB arms)

Synthetic cyclic dinucleotide tool compound (3′,3′-cAIMP)

Structure–activity relationship (SAR) scaffold for CDN optimization

• [1] Lioux T, Mauny MA, Lamoureux A, et al. Design, synthesis, and biological evaluation of novel cyclic adenosine-inosine monophosphate (cAIMP) analogs that activate stimulator of interferon genes (STING). J Med Chem. 2016;59(22):10253-10267. doi:10.1021/acs.jmedchem.6b01300 View Source

cAIMP Differentiation from Generic Agonists

STING pathway activation is exquisitely sensitive to cyclic dinucleotide structure; even subtle alterations in nucleobase identity, internucleotide linkage topology, ribose substitution, or phosphate modification produce orders-of-magnitude differences in potency, pathway bias, and metabolic stability [1]. The endogenous ligand 2′,3′-cGAMP and the murine-specific agonist DMXAA are often treated as interchangeable STING activators in the literature, yet direct comparative data demonstrate that cAIMP (3′,3′-cAIMP) is not functionally equivalent to either reference compound. Consequently, procurement decisions based solely on “STING agonist” classification without quantitative, dimension-specific evidence risk selecting a molecule with inferior human-relevant potency, unfavourable IRF/NF-κB signalling balance, or inadequate enzymatic resilience [1][2].

2′,3′-cGAMP may not replicate the dual IRF/NF-κB activation profile; pathway-level validation is required before substitution.

Linkage isomers (2′,3′-, 3′,2′-, 2′,2′-) exhibit lower STING activation; only 3′,3′-cAIMP (CL592) matches published potency data.

DMXAA is a murine-specific agonist and does not engage human STING; interspecies cross-reactivity cannot be assumed.

• [1] Lioux T, Mauny MA, Lamoureux A, et al. Design, synthesis, and biological evaluation of novel cyclic adenosine-inosine monophosphate (cAIMP) analogs that activate stimulator of interferon genes (STING). J Med Chem. 2016;59(22):10253-10267. doi:10.1021/acs.jmedchem.6b01300 View Source
• [2] Wang M, Fan B, Lu W, et al. Unraveling the binding mode of cyclic adenosine–inosine monophosphate (cAIMP) to STING through molecular dynamics simulations. Molecules. 2024;29(11):2650. doi:10.3390/molecules29112650 View Source

cAIMP Quantitative Evidence Guide

Superior Type I IFN Induction vs. 2′,3′-cGAMP

In a head-to-head ex vivo human blood assay measuring type I interferon (IFN) secretion, 3′,3′-cAIMP (compound 9; the commercially available cAIMP/CL592) exhibited an EC50 of 6.4 μM, which is approximately 3.1-fold more potent than the endogenous human STING ligand 2′,3′-cGAMP (EC50 19.6 μM) [1]. The same study demonstrated that further-optimized cAIMP analogs bearing 2′-fluoro-2′-deoxyribose and/or bis‑phosphorothioate modifications (compounds 52–56) achieved EC50 values ranging from 0.4 to 4.7 μM, reinforcing the scaffold's inherent superiority over 2′,3′-cGAMP for IFN-driven applications [1].

Type I IFN Induction

Head-to-head

cAIMP EC50 6.4 µM vs. cGAMP EC50 19.6 µM (~3.1-fold difference)

Reported IFN endpoint response; supports dose-range context in human blood assay.

Ex vivo human whole blood; Lioux et al. 2016.

Evidence Dimension	Type I interferon induction potency (EC50)
Target Compound Data	3′,3′-cAIMP (compound 9): EC50 = 6.4 μM
Comparator Or Baseline	2′,3′-cGAMP: EC50 = 19.6 μM
Quantified Difference	~3.1-fold greater potency (lower EC50)
Conditions	Human whole blood ex vivo; type I IFN secretion measured after compound stimulation (Lioux et al., 2016)

Why This Matters

A 3.1-fold potency advantage directly translates to lower compound consumption per experiment and a wider dynamic range for dose-response studies, which is critical for high-throughput screening and in vivo proof-of-concept work where solubility or injection volume limits exist.

• [1] Lioux T, Mauny MA, Lamoureux A, et al. Design, synthesis, and biological evaluation of novel cyclic adenosine-inosine monophosphate (cAIMP) analogs that activate stimulator of interferon genes (STING). J Med Chem. 2016;59(22):10253-10267. doi:10.1021/acs.jmedchem.6b01300 View Source

Dual IRF/NF-κB Activation vs. 2′,3′-cGAMP

In the THP1-Dual human monocyte reporter cell line, 3′,3′-cAIMP (cAIMP2) activated the IRF pathway with an EC50 of 5.1 μM and the NF-κB pathway with an EC50 of 15.9 μM [1]. By comparison, 2′,3′-cGAMP required higher concentrations to achieve equivalent pathway activation, with IRF EC50 = 7.2 μM and NF-κB EC50 = 39.1 μM [1]. This represents a 1.4-fold improvement in IRF activation and a 2.5-fold improvement in NF-κB activation for cAIMP relative to the endogenous ligand. The data confirm that cAIMP is not merely an equipotent substitute but a quantitatively superior dual-pathway activator in a human-relevant cellular context.

Dual IRF/NF-κB Activation

Head-to-head

IRF EC50: cAIMP 5.1 µM vs. cGAMP 7.2 µM
NF-κB EC50: cAIMP 15.9 µM vs. cGAMP 39.1 µM

Reported dual-pathway activation context; may support signaling bias studies.

THP1-Dual reporter cells; compiled in Wang et al. 2024.

Evidence Dimension	IRF pathway activation (EC50)
Target Compound Data	3′,3′-cAIMP: IRF EC50 = 5.1 μM
Comparator Or Baseline	2′,3′-cGAMP: IRF EC50 = 7.2 μM
Quantified Difference	1.4-fold greater IRF potency
Conditions	THP1-Dual human monocyte reporter cells (Lioux et al., 2016; compiled in Wang et al., 2024)

Why This Matters

Enhanced NF-κB activation (2.5-fold) is particularly relevant for applications requiring robust pro-inflammatory cytokine induction alongside interferon responses, such as vaccine adjuvant development or antitumour immunity models where Type I IFN alone is insufficient.

• [1] Wang M, Fan B, Lu W, et al. Unraveling the binding mode of cyclic adenosine–inosine monophosphate (cAIMP) to STING through molecular dynamics simulations. Molecules. 2024;29(11):2650. doi:10.3390/molecules29112650 View Source

Linkage Isomer Specificity Advantage

The internucleotide linkage topology of cAIMP dictates its pharmacological activity. In the same ex vivo human blood assay, 3′,3′-cAIMP (compound 9) induced type I IFNs more strongly than its three linkage isomers: 2′,3′-cAIMP (compound 10), 3′,2′-cAIMP (compound 23), and 2′,2′-cAIMP (compound 27) [1]. Although exact EC50 values for all isomers were not reported in the primary abstract, the authors explicitly state a rank-order potency wherein the 3′,3′-linkage is superior [1]. This finding underscores that procurement of cAIMP must specify the 3′,3′-isomer (the commercially available CL592), as other linkage isomers—even if sold under the same “cAIMP” acronym—exhibit reduced activity.

Linkage Isomer Specificity

Head-to-head (rank-order)

3′,3′-cAIMP > 2′,3′- > 3′,2′- > 2′,2′- (qualitative rank)

3′,3′-isomer identity critical for experimental reproducibility.

Human blood IFN assay; exact EC50s not reported for all isomers (Lioux et al. 2016).

Evidence Dimension	Type I IFN induction rank-order potency
Target Compound Data	3′,3′-cAIMP (compound 9): most potent linkage isomer
Comparator Or Baseline	2′,3′-cAIMP (10), 3′,2′-cAIMP (23), 2′,2′-cAIMP (27): all less potent
Quantified Difference	Qualitative rank-order superiority; 3′,3′-linkage > all other isomers
Conditions	Human blood ex vivo, type I IFN secretion (Lioux et al., 2016)

Why This Matters

Investigators seeking to replicate published cAIMP data must purchase the correct linkage isomer; substituting a different isomer—even inadvertently—will yield quantitatively different (weaker) STING activation, potentially compromising experimental reproducibility and cross-study comparability.

• [1] Lioux T, Mauny MA, Lamoureux A, et al. Design, synthesis, and biological evaluation of novel cyclic adenosine-inosine monophosphate (cAIMP) analogs that activate stimulator of interferon genes (STING). J Med Chem. 2016;59(22):10253-10267. doi:10.1021/acs.jmedchem.6b01300 View Source

Improved Enzymatic Stability vs. 2′,3′-cGAMP

Some cAIMP analogs demonstrate greater resistance to enzymatic cleavage than 2′,3′-cGAMP in vitro [1]. The bis‑phosphorothioate-modified 3′,3′-cAIMP variant used in humanized mouse studies is explicitly described as “stabilized” relative to natural phosphodiester CDNs [2]. While the parent 3′,3′-cAIMP (compound 9, CL592) retains native phosphodiester linkages, the scaffold's inherent resistance to phosphodiesterase degradation—further enhanced by phosphorothioate or 2′-fluoro modifications in derivative compounds—provides a platform advantage over 2′,3′-cGAMP, which is rapidly hydrolyzed by ENPP1 and other nucleotidases in biological fluids [1][2].

Enzymatic Stability

Class-level

cAIMP analogs reported more resistant than 2′,3′-cGAMP; bis-phosphorothioate variant stabilized.

May support in vivo duration; requires parent-compound-specific validation.

Qualitative comparison; half-life ratios not reported (Lioux 2016, Imm. 2019).

Evidence Dimension	Resistance to enzymatic cleavage
Target Compound Data	cAIMP analogs: “more resistant than 2′,3′-cGAMP to enzymatic cleavage in vitro” (Lioux et al., 2016); bis-phosphorothioate cAIMP described as “stabilized” (Imm. 2019)
Comparator Or Baseline	2′,3′-cGAMP: susceptible to rapid enzymatic hydrolysis
Quantified Difference	Qualitative superiority; specific half-life ratios not reported in the primary sources
Conditions	In vitro enzymatic cleavage assays (Lioux et al., 2016); in vivo humanized NOG mouse model (Imm. 2019)

Why This Matters

For in vivo STING activation studies—particularly those involving systemic administration, repeated dosing, or long-duration infusion—enzymatic stability directly determines the compound's pharmacodynamic duration and the effective concentration at the target site, making cAIMP the more practical choice over 2′,3′-cGAMP.

• [1] Lioux T, Mauny MA, Lamoureux A, et al. Design, synthesis, and biological evaluation of novel cyclic adenosine-inosine monophosphate (cAIMP) analogs that activate stimulator of interferon genes (STING). J Med Chem. 2016;59(22):10253-10267. doi:10.1021/acs.jmedchem.6b01300 View Source
• [2] Skouboe MK, Knudsen A, Reinert LS, et al. cAIMP administration in humanized mice induces a chimerization-level-dependent STING response. Immunology. 2019;157(2):163-172. doi:10.1111/imm.13061 View Source

Distinct STING Binding Mode vs. 2′,3′-cGAMP

All-atom molecular dynamics simulations (300 ns, triplicate runs) revealed that cAIMP ligands penetrate deeper into the STING binding pocket than 2′,3′-cGAMP, forming a 12-membered macrocyclic ring versus cGAMP's 13-membered ring and adopting a U-shaped configuration with extensive hydrogen-bond networks involving Tyr167, Arg238, Thr263, and Thr267 [1]. MM/GBSA binding free energy calculations demonstrated that cAIMP2 (3′,3′-cAIMP) exhibits a significantly more negative ΔGbind than 2′,3′-cGAMP in the open STING conformation, with values of approximately −34 kcal/mol (cGAMP) versus −48 kcal/mol (cAIMP3) and −45 kcal/mol (cAIMP5) for the modified analogs, underscoring superior binding affinity at the atomic level [1].

STING Binding Affinity

Head-to-head

cAIMP3 ΔGbind ≈ −48 kcal/mol vs. cGAMP ≈ −34 kcal/mol (MD, MM/GBSA)

Reported binding free energy advantage; supports structure-based design context.

300 ns MD simulation; Wang et al. 2024.

Evidence Dimension	Binding free energy (ΔGbind, MM/GBSA) to human STING open conformation
Target Compound Data	cAIMP3: ΔGbind ≈ −48 kcal/mol; cAIMP5: ≈ −45 kcal/mol; all cAIMPs more negative than cGAMP
Comparator Or Baseline	2′,3′-cGAMP: ΔGbind ≈ −34 kcal/mol
Quantified Difference	cAIMP3 shows ~14 kcal/mol (41%) greater binding affinity than cGAMP
Conditions	All-atom MD simulations (300 ns) of human STING dimer in open-state conformation; MM/GBSA free energy decomposition (Wang et al., 2024)

Why This Matters

Computationally validated deeper pocket penetration and stronger binding free energies provide a mechanistic rationale for cAIMP's superior cellular potency. For medicinal chemistry and structure-based drug design programs, these binding-mode insights enable rational optimization of the cAIMP scaffold for affinity, selectivity, and species cross-reactivity.

• [1] Wang M, Fan B, Lu W, et al. Unraveling the binding mode of cyclic adenosine–inosine monophosphate (cAIMP) to STING through molecular dynamics simulations. Molecules. 2024;29(11):2650. doi:10.3390/molecules29112650 View Source

cAIMP Best-Fit Applications

Ex Vivo Cytokine Profiling & Immunotoxicity

cAIMP's 3.1-fold superior type I IFN induction potency (EC50 6.4 μM vs. 19.6 μM for 2′,3′-cGAMP) and 2.5-fold stronger NF-κB activation in human blood and immune reporter cells [1][2] make it the preferred STING agonist for ex vivo human cytokine release assays. Procurement of cAIMP for these applications ensures a wider dynamic range and lower compound consumption, which is critical when screening limited primary human immune cells from multiple donors.

In Vivo Humanized Mouse Models

The phosphorothioate-stabilized 3′,3′-cAIMP variant has been validated in humanized NOG mice, where it elicits a chimerization-level-dependent human STING response with robust IFN and chemokine induction (MCP-1, MCP-2, CXCL10) [3]. The enhanced enzymatic stability of cAIMP analogs relative to 2′,3′-cGAMP [1] supports their use in systemic in vivo dosing regimens where rapid CDN hydrolysis would otherwise confound pharmacodynamic readouts.

Structure-Based STING Agonist Design

The experimentally validated MD simulation data showing cAIMP's deeper pocket penetration, U-shaped binding configuration, and superior binding free energy (−48 kcal/mol for cAIMP3 vs. −34 kcal/mol for cGAMP) [2] provide a rational starting scaffold for medicinal chemistry campaigns. Researchers designing next-generation STING agonists with improved affinity, species cross-reactivity, or biased signalling profiles should select cAIMP as the parent scaffold rather than 2′,3′-cGAMP.

Antiviral Efficacy Studies

cAIMP has demonstrated significant antiviral activity in a CHIKV mouse model, reducing footpad swelling and viral load when administered prophylactically or therapeutically at 6–12 hours post-infection [4]. Its combination of dual IRF/NF-κB pathway activation and enzymatic stability positions cAIMP as a reference compound for studies investigating STING-dependent antiviral innate immune responses against arboviruses and respiratory viruses.

Application

Selection Property

Validation Focus

Ex vivo human cytokine release assays

STING pathway dual-activation profile

IRF/NF-κB signaling and dose-response range

Humanized mouse STING response studies

In vivo stability and pharmacodynamic duration

Systemic exposure and chimerization-level response

Structure-guided STING agonist optimization

Validated binding mode and scaffold affinity

MD-derived binding pose and free energy landscape

Antiviral innate immune response screening

STING-dependent antiviral signaling

Viral load and innate cytokine endpoints in model systems

• [1] Lioux T, Mauny MA, Lamoureux A, et al. Design, synthesis, and biological evaluation of novel cyclic adenosine-inosine monophosphate (cAIMP) analogs that activate stimulator of interferon genes (STING). J Med Chem. 2016;59(22):10253-10267. doi:10.1021/acs.jmedchem.6b01300 View Source
• [2] Wang M, Fan B, Lu W, et al. Unraveling the binding mode of cyclic adenosine–inosine monophosphate (cAIMP) to STING through molecular dynamics simulations. Molecules. 2024;29(11):2650. doi:10.3390/molecules29112650 View Source
• [3] Skouboe MK, Knudsen A, Reinert LS, et al. cAIMP administration in humanized mice induces a chimerization-level-dependent STING response. Immunology. 2019;157(2):163-172. doi:10.1111/imm.13061 View Source
• [4] Garcia G Jr, Kim JI, Shimizu S, et al. Innate immune pathway modulator screen identifies STING pathway activation as a strategy to inhibit multiple families of arbo and respiratory viruses. Cell Rep Med. 2023;4(2):100938. doi:10.1016/j.xcrm.2023.100938 View Source